Cas no 912782-57-1 (N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide
• CAS No: 912782-57-1
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• CID: 3157989
• PubChem ID: 17253220
• Update Time: 2025-05-20

N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-isoxazole-3-carboxylic acid (2-chloro-pyridin-3-yl)-amide
• SR-01000122571
• F5860-3996
• N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide
• N-(2-chloro(3-pyridyl))(5-cyclopropylisoxazol-3-yl)carboxamide
• 912782-57-1
• N-(2-chloropyridin-3-yl)-5-cyclopropylisoxazole-3-carboxamide
• AKOS001803923
• SR-01000122571-1

• Inchi： 1S/C12H10ClN3O2/c13-11-8(2-1-5-14-11)15-12(17)9-6-10(18-16-9)7-3-4-7/h1-2,5-7H,3-4H2,(H,15,17)
• InChI Key： LGNZXTSAOZOCIL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(C1C=C(C2CC2)ON=1)=O

Computed Properties

• Exact Mass: 263.0461543Da
• Monoisotopic Mass: 263.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide

N-(2-Chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide (CAS No. 912782-57-1): A Comprehensive Overview

N-(2-Chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide (CAS No. 912782-57-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a cyclopropyl group and a chloropyridine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide is composed of a 1,2-oxazole ring fused to a cyclopropyl group at the 5-position, with an amide linkage to a 2-chloropyridine ring. This intricate arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, which are crucial for its interactions with biological targets. The cyclopropyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive feature for drug design.

Recent research has highlighted the potential of N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide as a potent inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory activity against specific kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced proliferation and survival of cancer cells, as well as decreased inflammation in affected tissues.

In addition to its enzymatic inhibition properties, N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as an oral therapeutic agent. Furthermore, preclinical studies have indicated that it has low toxicity and good safety profiles in animal models, supporting its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide in various disease settings. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with advanced solid tumors and inflammatory disorders. These findings have generated considerable interest among researchers and pharmaceutical companies, who are actively exploring its potential as a novel therapeutic agent.

In conclusion, N-(2-chloropyridin-3-yl)-5-cyclopropyl-1,2-oxazole-3-carboxamide (CAS No. 912782-57-1) represents a promising candidate for the development of new therapies targeting cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of these challenging medical conditions.